Cas no 62605-99-6 (Benzenamine, 3-chloro-5-(methylsulfonyl)-)

• Product Name: Benzenamine, 3-chloro-5-(methylsulfonyl)-
• CAS No: 62605-99-6
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• CID: 438399
• PubChem ID: 68424219
• Update Time: 2025-04-24

Benzenamine, 3-chloro-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-5-(methylsulfonyl)-
• 3-chloro-5-methylsulfonylaniline
• 3-CHLORO-5-METHANESULFONYLANILINE
• 3-chloro-5-(methylsulfonyl)aniline
• AKOS030581325
• DTXSID40738315
• SCHEMBL2875073
• 62605-99-6
• 3-Chloro-5-(methanesulfonyl)aniline

• Inchi： 1S/C7H8ClNO2S/c1-12(10,11)7-3-5(8)2-6(9)4-7/h2-4H,9H2,1H3
• InChI Key： SUTFWJFNXYWOOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)S(C)(=O)=O)N

Computed Properties

• Exact Mass: 204.99654
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Additional information on Benzenamine, 3-chloro-5-(methylsulfonyl)-

Benzenamine, 3-chloro-5-(methylsulfonyl)- (CAS No. 62605-99-6)

Benzenamine, 3-chloro-5-(methylsulfonyl)-, also known by its CAS registry number 62605-99-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chlorine atom at the 3-position and a methylsulfonyl group at the 5-position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for various applications.

The molecular formula of Benzenamine, 3-chloro-5-(methylsulfonyl)- is C8H8ClNO3S, and its molecular weight is approximately 217.67 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point of around 180°C. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for various synthetic and analytical procedures.

Recent studies have highlighted the potential of Benzenamine, 3-chloro-5-(methylsulfonyl)- in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing functional polymers and hybrid materials. For instance, the methylsulfonyl group in the molecule has been shown to enhance the thermal stability and mechanical properties of polymer composites when incorporated into their structures.

In addition to its role in materials science, Benzenamine, 3-chloro-5-(methylsulfonyl)- has also been investigated for its potential in pharmaceutical applications. The compound's structure allows for selective binding to certain biological targets, making it a promising candidate for drug design. Recent research has focused on its ability to modulate enzyme activity and its potential as an inhibitor for specific protein kinases.

The synthesis of Benzenamine, 3-chloro-5-(methylsulfonyl)- typically involves multi-step organic reactions. A common approach includes the chlorination of aniline derivatives followed by sulfonation at specific positions on the aromatic ring. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of Benzenamine, 3-chloro-5-(methylsulfonyl)-. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental impact.

In conclusion, Benzenamine, 3-chloro-5-(methylsulfonyl)- (CAS No. 62605-99-6) is a versatile compound with promising applications in both materials science and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for developing advanced materials and bioactive molecules. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.